Cas no 885186-30-1 ((E)-3-(4-Phenylpiperazin-1-yl)-2-tosylacrylonitrile)

(E)-3-(4-Phenylpiperazin-1-yl)-2-tosylacrylonitrile is a synthetic organic compound featuring a phenylpiperazine moiety linked to a tosyl-substituted acrylonitrile group. Its structure combines electron-rich and electron-withdrawing components, making it a versatile intermediate in medicinal chemistry and pharmaceutical research. The compound's acrylonitrile functionality allows for further derivatization, while the phenylpiperazine group contributes to potential bioactivity, particularly in CNS-targeted applications. The tosyl group enhances stability and facilitates selective reactions. This compound is valuable for synthesizing novel heterocyclic frameworks and exploring structure-activity relationships in drug discovery. Its well-defined reactivity profile and synthetic accessibility make it a useful tool for researchers developing pharmacologically active molecules.

(E)-3-(4-Phenylpiperazin-1-yl)-2-tosylacrylonitrile structure

885186-30-1 structure

Product Name:(E)-3-(4-Phenylpiperazin-1-yl)-2-tosylacrylonitrile

CAS No:885186-30-1

MF:C₂₀H₂₁N₃O₂S

MW:367.464643239975

MDL:MFCD00129560

CID:5019788

Update Time:2026-02-28

(E)-3-(4-Phenylpiperazin-1-yl)-2-tosylacrylonitrile Chemical and Physical Properties

Names and Identifiers

- (E)-3-(4-phenylpiperazin-1-yl)-2-tosylacrylonitrile
- STK829091
- (2E)-2-(4-methylbenzenesulfonyl)-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile
- (2E)-2-[(4-methylphenyl)sulfonyl]-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile
- 2-((4-METHYLPHENYL)SULFONYL)-3-(4-PHENYLPIPERAZINYL)PROP-2-ENENITRILE
- (E)-3-(4-Phenylpiperazin-1-yl)-2-tosylacrylonitrile
- MDL： MFCD00129560
- Inchi： 1S/C20H21N3O2S/c1-17-7-9-19(10-8-17)26(24,25)20(15-21)16-22-11-13-23(14-12-22)18-5-3-2-4-6-18/h2-10,16H,11-14H2,1H3/b20-16+
- InChI Key： FIRFEZICMAFISK-CAPFRKAQSA-N
- SMILES： S(C1C=CC(C)=CC=1)(/C(/C#N)=C/N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 636
XLogP3: 3.3
Topological Polar Surface Area: 72.8

(E)-3-(4-Phenylpiperazin-1-yl)-2-tosylacrylonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB161304-1 g	2-((4-Methylphenyl)sulfonyl)-3-(4-phenylpiperazinyl)prop-2-enenitrile	885186-30-1		1 g	€211.30	2023-07-20
abcr	AB161304-5 g	2-((4-Methylphenyl)sulfonyl)-3-(4-phenylpiperazinyl)prop-2-enenitrile	885186-30-1		5 g	€377.50	2023-07-20
abcr	AB161304-10 g	2-((4-Methylphenyl)sulfonyl)-3-(4-phenylpiperazinyl)prop-2-enenitrile	885186-30-1		10 g	€482.50	2023-07-20
Key Organics Ltd	MS-11200-1MG	(2E)-2-(4-methylbenzenesulfonyl)-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile	885186-30-1	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-11200-5MG	(2E)-2-(4-methylbenzenesulfonyl)-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile	885186-30-1	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-11200-10MG	(2E)-2-(4-methylbenzenesulfonyl)-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile	885186-30-1	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-11200-20MG	(2E)-2-(4-methylbenzenesulfonyl)-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile	885186-30-1	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-11200-50MG	(2E)-2-(4-methylbenzenesulfonyl)-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile	885186-30-1	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	MS-11200-100MG	(2E)-2-(4-methylbenzenesulfonyl)-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile	885186-30-1	>90%	100mg	£146.00	2025-02-08
Life Chemicals	F3225-7751-1mg	(2E)-2-(4-methylbenzenesulfonyl)-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile	885186-30-1	90%+	1mg	$54.0	2023-04-27